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Compound of Interest

Compound Name: 1H-Pyrazole-4-boronic acid

Cat. No.: B1632131

1H-Pyrazole-4-boronic acid is a versatile building block in medicinal chemistry and organic
synthesis.[1] Its pyrazole core is a common motif in pharmacologically active compounds, while
the boronic acid moiety is crucial for various cross-coupling reactions, most notably the Suzuki-
Miyaura coupling, to form carbon-carbon bonds.[1] The solubility of this compound in organic
solvents is a critical parameter that dictates its utility in synthesis, purification, and formulation,
directly impacting reaction kinetics, yield, and the ease of product isolation. This guide aims to
provide a deep understanding of its solubility characteristics.

Physicochemical Properties

A compound's solubility is intrinsically linked to its physicochemical properties. Below is a
summary of the known properties for 1H-Pyrazole-4-boronic acid and its commonly used
pinacol ester derivative.
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Property

1H-Pyrazole-4-
boronic acid

1H-Pyrazole-4-
boronic acid
pinacol ester

Source(s)

Molecular Formula C3HsBN20:2 CoH15BN202 [1112]

Molecular Weight 111.90 g/mol 194.04 g/mol [1][2]
White to light orange )

Appearance Solid [11[3]
to green powder

Melting Point 146-151 °C 142-146°C [2][3]

Solubility in Water Insoluble Insoluble [4]

Storage Temperature 2-8°C Room Temperature [1112]

Predicted Solubility Profile in Organic Solvents

While specific quantitative data for 1H-Pyrazole-4-boronic acid is not widely published, we
can infer its likely solubility based on the known behavior of pyrazole and other boronic acids,
such as phenylboronic acid.[5][6][7]

General Trends:

» Polar Aprotic Solvents (e.g., Acetone, 3-Pentanone): Phenylboronic acid exhibits high
solubility in ketones.[6][7] Given the polar nature of the pyrazole ring and the boronic acid
group, 1H-Pyrazole-4-boronic acid is expected to be reasonably soluble in these solvents.

o Ethers (e.g., Dipropyl Ether, Tetrahydrofuran - THF): Ethers are often good solvents for
boronic acids.[6][7] Phenylboronic acid shows high solubility in dipropyl ether.[7]

o Halogenated Solvents (e.g., Chloroform): Phenylboronic acid has moderate solubility in
chloroform.[6][7] A similar trend can be expected for 1H-Pyrazole-4-boronic acid.

o Hydrocarbons (e.g., Methylcyclohexane): Boronic acids generally have very low solubility in
nonpolar hydrocarbon solvents.[6][7]
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» Alcohols (e.g., Methanol, Ethanol): Pyrazole itself is soluble in ethanol and methanol.[5] It is
likely that 1H-Pyrazole-4-boronic acid will also show good solubility in these polar protic
solvents.

Summary of Expected Solubility:

Solvent Class Example Solvents Expected Solubility Rationale

The parent pyrazole is
Polar Protic Methanol, Ethanol High soluble in these

solvents.[5]

Phenylboronic acid
Acetone, 3- shows high solubility

Polar Aprotic High )
Pentanone, THF in ketones and ethers.

[6]7]

Based on the
Chloroform, moderate solubility of

Halogenated ) Moderate ] ]
Dichloromethane phenylboronic acid.[6]

[7]

Boronic acids typically
Methylcyclohexane, o
Nonpolar Very Low have poor solubility in

Hexane
hydrocarbons.[6][7]

Experimental Determination of Solubility: A Step-by-
Step Protocol

Given the variability in solubility based on subtle structural changes, experimental
determination is crucial. The dynamic (synthetic) method is a reliable technique for measuring
the solubility of boronic acids.[6][8][9]

Principle: This method involves heating a solid-liquid mixture of known composition at a
controlled rate until the solid phase completely dissolves, which is detected by the
disappearance of turbidity.[6][8]

Experimental Protocol:
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e Sample Preparation:
o Accurately weigh a specific amount of 1H-Pyrazole-4-boronic acid into a sealed vial.
o Add a precise volume or mass of the desired organic solvent to the vial.

e Apparatus Setup:

o Place the vial in a temperature-controlled heating block or bath equipped with a magnetic
stirrer.

o Insert a temperature probe into the sample to monitor the temperature accurately.

o Use a turbidity sensor or a laser beam and a photodetector to monitor the clarity of the
solution.

e Measurement:
o Begin stirring the mixture to ensure homogeneity.

o Slowly increase the temperature of the heating block at a constant rate (e.g., 0.1-0.5
°C/min).[8]

o Continuously monitor the turbidity of the solution.
o Data Acquisition:

o Record the temperature at which the last solid particles disappear, and the solution
becomes completely clear. This is the dissolution temperature for that specific
composition.

o Repeat the experiment with different compositions of solute and solvent to construct a
solubility curve (solubility vs. temperature).

Causality Behind Experimental Choices:

e Slow Heating Rate: A slow and constant heating rate ensures that the system remains close
to thermodynamic equilibrium, providing an accurate dissolution temperature.
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 Vigorous Stirring: Continuous stirring prevents sedimentation and ensures a uniform
temperature throughout the sample.

o Turbidity Measurement: This provides an objective and sensitive endpoint for determining
the complete dissolution of the solid.

Visualization of Factors Influencing Solubility

The solubility of 1H-Pyrazole-4-boronic acid is a multifactorial property. The following diagram
illustrates the key relationships.
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Caption: Factors influencing the solubility of 1H-Pyrazole-4-boronic acid.

Conclusion

While a comprehensive, publicly available dataset on the solubility of 1H-Pyrazole-4-boronic
acid in a wide array of organic solvents is currently lacking, this guide provides a robust
framework for understanding and predicting its solubility based on the behavior of analogous
compounds. The provided experimental protocol offers a reliable method for researchers to
determine precise solubility data tailored to their specific applications. A thorough
understanding and experimental verification of solubility are paramount for the successful
application of this versatile compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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